Cas no 128585-03-5 (b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-b-D-xylopyranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®4)]- (9CI))

b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-b-D-xylopyranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®4)]- (9CI) structure
128585-03-5 structure
Product Name:b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-b-D-xylopyranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®4)]- (9CI)
CAS No:128585-03-5
MF:C49H79NO19
MW:986.146877527237
CID:142358
PubChem ID:159581
Update Time:2025-04-19

b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-b-D-xylopyranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®4)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-b-D-xylopyranosyl-(1&reg
    • Incanumine
    • (3beta,22alpha,25R)-Spirosol-5-en-3-yl O-beta-D-xylopyranosyl-(1-3)-O-(O-beta-D-xylopyranosyl-(1-4)-6-deoxy-L-mannopyranosyl-(1-4))-beta-D-glucopyranoside
    • 4)]- (9CI)
    • 4)-6-deoxy-a-L-mannopyranosyl-(1&reg
    • beta-D-Glucopyranoside, (3beta,22alpha,25R)-spirosol-5-en-3-yl O-beta-D-xylopyranosyl-(1-3)-O-(O-beta-D-xylopyranosyl-(1-4)-6-deoxy-alpha-L-man
    • O(3)-(beta-Xylopyranosyl-(1-3(glu))-(beta-xylopyranosyl-(1-4)-alpha-rhamnopyranosyl-(1-4(glu)))-beta-glucopyranosyl)-solasodine
    • 2-[4,5-dihydroxy-6-[5-hydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl)oxy-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-3-yl]oxy-2-methyloxan-3-yl]oxyoxane-3,4,5-triol
    • spirosol-5-en-3-yl pentopyranosyl-(1->3)-[pentopyranosyl-(1->4)-6-deoxyhexopyranosyl-(1->4)]hexopyranoside
    • beta-D-Glucopyranoside, (3beta,22alpha,25R)-spirosol-5-en-3-yl O-beta-D-xylopyranosyl-(1-3)-O-(O-beta-D-xylopyranosyl-(1-4)-6-deoxy-alpha-L-mannopyranosyl-(1-4))-
    • 128585-03-5
    • DTXSID30926168
    • b-D-Glucopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-b-D-xylopyranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®4)]- (9CI)
    • Inchi: 1S/C49H79NO19/c1-20-8-13-49(50-16-20)21(2)32-30(69-49)15-27-25-7-6-23-14-24(9-11-47(23,4)26(25)10-12-48(27,32)5)64-46-39(60)42(68-44-37(58)34(55)29(53)19-62-44)41(31(17-51)65-46)67-45-38(59)35(56)40(22(3)63-45)66-43-36(57)33(54)28(52)18-61-43/h6,20-22,24-46,50-60H,7-19H2,1-5H3
    • InChI Key: JUIQDBJRSFBVFU-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CN2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(C)O1)OC1C(C(C(CO1)O)O)O)O)O)OC1C(C(C(CO1)O)O)O)O

Computed Properties

  • Exact Mass: 985.52477
  • Monoisotopic Mass: 985.52462929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 69
  • Rotatable Bond Count: 9
  • Complexity: 1830
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 29
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.9
  • Topological Polar Surface Area: 297Ų

Experimental Properties

  • PSA: 297.4
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